1-(3-Isoxazolyl)-2-propen-1-one

• Molecular Formula: C6H5NO2
• Molecular Weight: 123.11 g/mol
• IUPAC Name: 1-(1,2-oxazol-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C6H5NO2/c1-2-6(8)5-3-4-9-7-5/h2-4H,1H2
• InChI Key: BEVDEJZUPFTRCM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)C1=NOC=C1

Description

1-(3-Isoxazolyl)-2-propen-1-one is a useful research compound. Its molecular formula is C6H5NO2 and its molecular weight is 123.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The product of step (a) (0.66 g) was dissolved in dry tetrahydrofuran (20 ml), under a nitrogen atmosphere and cooled to −30° C. A solution of vinyl magnesium bromide (1M, 6 ml) was added dropwise over 5 minutes and the reaction mixture was allowed to warm to 0° C. and stirred at this temperature for 2 h. The mixture was then poured into ice-cold 2N hydrochloric acid (50 ml) and extracted into ethyl acetate. The extract was washed with water, brine, dried over magnesium sulphate and evaporated to give a dark oil (0.4 g).